(3-(Cyclopropylmethoxy)pyrrolidin-1-yl)(3'-methoxy-[1,1'-biphenyl]-4-yl)methanone

• IUPAC Name: [3-(cyclopropylmethoxy)pyrrolidin-1-yl]-[4-(3-methoxyphenyl)phenyl]methanone
• InChI: InChI=1S/C22H25NO3/c1-25-20-4-2-3-19(13-20)17-7-9-18(10-8-17)22(24)23-12-11-21(14-23)26-15-16-5-6-16/h2-4,7-10,13,16,21H,5-6,11-12,14-15H2,1H3
• InChI Key: KSVTXFDPAGDVNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=C(C=C2)C(=O)N3CCC(C3)OCC4CC4
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol
• CAS No.: 2034307-34-9

Description

The compound “(3-(Cyclopropylmethoxy)pyrrolidin-1-yl)(3’-methoxy-[1,1’-biphenyl]-4-yl)methanone” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be achieved through various synthetic strategies. One approach involves ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions. Another approach involves the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, a biphenyl group, and a cyclopropylmethoxy group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the pyrrolidine ring and its substituents. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrrolidine ring, the biphenyl group, and the cyclopropylmethoxy group would contribute to its physicochemical parameters.

Future Directions

The future directions in the research of this compound could involve the design of new pyrrolidine compounds with different biological profiles. This could be achieved by varying the substituents on the pyrrolidine ring and exploring the resulting changes in biological activity.